Oxindole
Overview
Description
Oxindole (2-indolone) is an aromatic heterocyclic organic compound with the formula C6H4CHC(O)NH . It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring . Oxindole is a modified indoline with a substituted carbonyl at the second position of the 5-member indoline ring .
Synthesis Analysis
Oxindole synthesis involves a highly regioselective palladium-catalyzed cyclization that converts α-chloroacetanilides to oxindoles in good to excellent yields . The process has high functional group compatibility and uses 2-(di-tert-butylphosphino)biphenyl as a ligand and triethylamine as a stoichiometric base .
Molecular Structure Analysis
Oxindole has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring . It is a modified indoline with a substituted carbonyl at the second position of the 5-member indoline ring .
Chemical Reactions Analysis
Oxindole and its related derivatives show chemical reactivity in the presence of chiral and achiral catalysts . The research findings on the naturally existing 2-oxindole core and a variety of synthetic compounds having a 2-oxindole core are discussed .
Physical And Chemical Properties Analysis
Oxindole has a molecular formula of C8H7NO and a molecular weight of 133.15 . It has a density of 1.2±0.1 g/cm3, a boiling point of 312.7±31.0 °C at 760 mmHg, and a flash point of 177.8±9.8 °C .
Scientific Research Applications
1. Stereoselective Synthesis of Spirocyclic Oxindoles
- Summary of Application: The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. This review analyses the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings .
- Methods of Application: The review highlights the importance of these structures for applications in medicinal chemistry, as intermediates or final products in total synthesis and as model compounds for the development of enantioselective catalytic methodologies .
- Results or Outcomes: The application of spirocyclic structures in drug discovery has seen a dramatic increase in attention in recent years, alongside major developments in their synthetic chemistry .
2. Synthesis of Natural Products and Related Derivatives
- Summary of Application: The C-3 stereocenter of the substituents of oxindoles and their absolute arrangement have a substantial impact on the bioactivity of these substances .
- Methods of Application: The review discusses the distinct approaches for the synthesis of diverse useful oxindole scaffolds .
- Results or Outcomes: The research findings on the naturally existing 2-oxindole core and a variety of synthetic compounds having a 2-oxindole core are discussed .
3. Photochemical Applications
- Summary of Application: Oxindole is a chromophore responsive to visible light which can be readily functionalized .
- Methods of Application: It has found photochemical applications as photosensitizers, in photovoltaics and more recently by our group, in the design of novel visible light-driven molecular motors .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
4. Anticancer Agents
- Summary of Application: A substantial group of oxindole derivatives are chiefly being tested as anticancer agents .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
5. Antimicrobial Agents
- Summary of Application: Several oxindole derivatives have been shown to possess antimicrobial activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
6. Anticonvulsant Activities
- Summary of Application: Oxindoles are reported to exhibit anticonvulsant activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
7. Antiviral Agents
- Summary of Application: Oxindole derivatives have been shown to possess antiviral activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
8. Antifungal Agents
- Summary of Application: Oxindoles have been reported to exhibit antifungal activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
9. Antibacterial Agents
- Summary of Application: Oxindoles are known to have antibacterial activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
10. Anti-inflammatory Agents
- Summary of Application: Oxindoles are reported to have anti-inflammatory effects .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
11. Antihypertensive Agents
- Summary of Application: Oxindoles have been reported to exhibit antihypertensive activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
12. Antiproliferative Agents
- Summary of Application: Oxindoles have been reported to exhibit antiproliferative effects .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
13. Antidepressant Agents
- Summary of Application: Oxindoles are known to have antidepressant activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
14. Antipsychotic Agents
- Summary of Application: Oxindoles have been reported to exhibit antipsychotic activities .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
15. Antiarrhythmic Agents
- Summary of Application: Oxindoles are reported to have antiarrhythmic effects .
- Methods of Application: The methods of application or experimental procedures are not specified in the source .
- Results or Outcomes: The outcomes of these applications are not specified in the source .
16. Antidiabetic Agents
Safety And Hazards
Future Directions
The development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings is an ongoing significant objective in organic and medicinal chemistry . The data compiled provides broad information related to the bioactive product design, development, and applications of 2-oxindoles .
properties
IUPAC Name |
1,3-dihydroindol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-4H,5H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYGFTBXVXVMTGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80870389 | |
Record name | 1,3-Dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80870389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to brown powder; [Alfa Aesar MSDS] | |
Record name | 2-Oxindole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19669 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.000132 [mmHg] | |
Record name | 2-Oxindole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19669 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Oxindole | |
CAS RN |
59-48-3 | |
Record name | Oxindole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59-48-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Oxindole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000059483 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Oxindole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=274863 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80870389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydroindol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.390 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | OXINDOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0S9338U62H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 1,3-Dihydro-(2H)-indol-2-one | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0061918 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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